Cas no 824394-55-0 (1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methyl-)

1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methyl- structure
824394-55-0 structure
Product Name:1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methyl-
CAS No:824394-55-0
MF:C17H14N4
MW:274.31986284256
CID:691873
PubChem ID:11161668
Update Time:2025-04-19

1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole, 2-[2-(1H-imidazol-2-yl)phenyl]-5-methyl-
    • 2-[2-(1H-imidazol-2-yl)phenyl]-6-methyl-1H-benzimidazole
    • SCHEMBL13203493
    • DTXSID70457345
    • 824394-55-0
    • Inchi: 1S/C17H14N4/c1-11-6-7-14-15(10-11)21-17(20-14)13-5-3-2-4-12(13)16-18-8-9-19-16/h2-10H,1H3,(H,18,19)(H,20,21)
    • InChI Key: WSVKELNFYBLYPM-UHFFFAOYSA-N
    • SMILES: N1C2C=C(C)C=CC=2N=C1C1=CC=CC=C1C1=NC=CN1

Computed Properties

  • Exact Mass: 274.121846464g/mol
  • Monoisotopic Mass: 274.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 361
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 57.4Ų
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